2-((3-Cyano-6-phenyl-4-(p-tolyl)pyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide

• Molecular Formula: C27H20N4O3S
• Molecular Weight: 480.5 g/mol
• IUPAC Name: 2-[3-cyano-4-(4-methylphenyl)-6-phenylpyridin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C27H20N4O3S/c1-18-10-12-19(13-11-18)23-15-25(20-6-3-2-4-7-20)30-27(24(23)16-28)35-17-26(32)29-21-8-5-9-22(14-21)31(33)34/h2-15H,17H2,1H3,(H,29,32)
• InChI Key: KFKWZFDBCSKAFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4

Description

This compound features a pyridine core substituted with cyano (C≡N), phenyl, and p-tolyl groups at positions 3, 6, and 4, respectively. A thioether linkage connects the pyridine ring to an acetamide moiety, which is further substituted with a 3-nitrophenyl group.

Biological Activity

The compound 2-((3-Cyano-6-phenyl-4-(p-tolyl)pyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide is a complex organic molecule that belongs to the class of acetamides. Its unique structural features, including a pyridine ring, cyano group, and thioacetamide moiety, suggest significant potential for various biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties based on diverse research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{29}H_{25}N_3OS$, with a molecular weight of approximately 463.6 g/mol. The presence of both cyano and nitro functionalities enhances its reactivity and biological activity compared to similar compounds lacking these features.

Property	Value
Molecular Formula	C29H25N3OS
Molecular Weight	463.6 g/mol
IUPAC Name	2-((3-Cyano-6-phenyl-4-(p-tolyl)pyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide

Antimicrobial Activity

Preliminary studies indicate that compounds similar to 2-((3-Cyano-6-phenyl-4-(p-tolyl)pyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide exhibit significant antimicrobial properties. In vitro evaluations have shown promising results against various pathogens:

• Minimum Inhibitory Concentration (MIC) : Studies have demonstrated MIC values ranging from 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis.
• Minimum Bactericidal Concentration (MBC) : The compound exhibited bactericidal activity at similar concentrations, indicating its potential as an effective antimicrobial agent.
• Biofilm Formation Inhibition : The compound showed significant inhibition of biofilm formation in tested pathogens compared to standard antibiotics like Ciprofloxacin.

Anticancer Activity

Research has highlighted the potential anticancer properties of this compound through various mechanisms:

• Cell Proliferation Inhibition : In vitro studies have reported that the compound can inhibit the proliferation of cancer cell lines, demonstrating IC50 values below 30 μM.
• Mechanism of Action : The compound may induce apoptosis in cancer cells by activating specific signaling pathways, although detailed mechanisms require further investigation.

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has also been explored:

• Cytokine Production : Studies indicate that the compound can reduce the production of pro-inflammatory cytokines in activated macrophages.
• Inhibition of Enzymatic Activity : The compound has shown promise in inhibiting enzymes such as cyclooxygenase (COX), which are involved in inflammation pathways.

Case Studies

Several case studies have been conducted to evaluate the biological activities of related compounds:

• Study on Antimicrobial Efficacy : A recent study assessed various derivatives of pyridine-based compounds, including those with thioacetamide moieties, revealing enhanced antimicrobial activity against resistant strains.
• Cancer Cell Line Studies : Research involving breast cancer cell lines demonstrated that modifications in the structural components could lead to improved anticancer efficacy.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes key structural analogs, their substituents, and physicochemical properties:

Compound Name / ID	Pyridine Substituents	Acetamide Aryl Group	Key Physical Properties	Notable Features	Evidence Source
Target Compound	3-Cyano, 6-phenyl, 4-(p-tolyl)	3-Nitrophenyl	–	Balanced lipophilicity and electronic effects
Ig	3-Cyano, 6-methyl, 4-(thiophene)	3-Nitrophenyl	m.p. 196–197°C; Yield: 48%	Thiophene enhances π-conjugation
Epirimil	Pyrimidine core (2-methyl, 6-(pyridin-2-yl))	3,4-Dimethoxyphenyl	–	Anticonvulsant activity; pyrimidine core
Compound 2 (Current Chemistry)	3-Cyano, 4,6-distyryl	4-Chlorophenyl	Yield: 85%; m.p. ~200°C (est.)	Styryl groups improve π-π stacking
LBJ-13	3-Cyano, 6-(trifluoromethyl)	p-Tolyl	m.p. 217–219°C; HRMS: 368.0681 [M+H]+	CF3 group increases metabolic stability
Compound 8d (VEGFR-2 Inhibitor)	Dihydropyrimidinone core	6-Nitrobenzothiazol-2-yl	m.p. 210–212°C; IR: 2227 cm⁻¹ (C≡N)	Anticancer activity via VEGFR-2 inhibition
2m (Thioether Derivative)	4-Phenyl, 6-(phenylthio)	m-Tolyl	–	Phenylthio increases lipophilicity